Cas no 2229152-83-2 (2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal)

2-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)propanal is a versatile synthetic intermediate characterized by its tetrahydrobenzothiophene core and propanal functional group. This structure imparts reactivity suitable for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The saturated ring system enhances stability while retaining the electronic properties of the thiophene moiety, facilitating selective transformations. Its aldehyde group allows for condensation, reduction, or nucleophilic addition reactions, enabling the construction of complex molecular frameworks. The compound's balanced lipophilicity and steric profile contribute to its utility in medicinal chemistry, particularly in the development of bioactive molecules. Careful handling is recommended due to the aldehyde's sensitivity.
2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal structure
2229152-83-2 structure
Product Name:2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal
CAS No:2229152-83-2
MF:C11H14OS
MW:194.293262004852
CID:6019581
PubChem ID:165624484
Update Time:2025-05-22

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

    • 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal
    • EN300-1767568
    • 2229152-83-2
    • Inchi: 1S/C11H14OS/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h6-8H,2-5H2,1H3
    • InChI Key: PHMNVDPHYPGXHH-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C=O)C)C2=C1CCCC2

Computed Properties

  • Exact Mass: 194.07653624g/mol
  • Monoisotopic Mass: 194.07653624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 45.3Ų

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Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal

Comprehensive Guide to 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal (CAS No. 2229152-83-2): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal (CAS No. 2229152-83-2) has emerged as a compound of significant interest. This benzothiophene derivative is widely recognized for its unique structural features and versatile applications in pharmaceutical research and material science. With the growing demand for novel chemical entities in drug discovery, understanding the properties and potential of this compound has become crucial for researchers and industry professionals alike.

The molecular structure of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal combines a tetrahydrobenzothiophene core with an aldehyde functional group, making it a valuable intermediate in organic synthesis. Its CAS number 2229152-83-2 serves as a unique identifier in chemical databases, facilitating precise identification in research and commercial transactions. The compound's molecular weight of 194.29 g/mol and its specific physicochemical properties contribute to its reactivity and application potential.

Recent trends in pharmaceutical research have highlighted the importance of benzothiophene derivatives like 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal. These compounds are being extensively studied for their potential biological activities, particularly in the development of new therapeutic agents. The tetrahydrobenzothiophene scaffold is known to exhibit interesting pharmacological properties, making it a focus area in medicinal chemistry programs worldwide.

In synthetic chemistry, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal serves as a versatile building block. The aldehyde group at the 3-position allows for various condensation and addition reactions, enabling the synthesis of more complex molecules. Researchers frequently search for "benzothiophene aldehyde synthesis" or "CAS 2229152-83-2 applications" when exploring synthetic pathways involving this compound.

The market for specialty chemicals like 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal has seen steady growth, driven by increasing R&D activities in pharmaceutical and agrochemical sectors. Suppliers and manufacturers often list this compound under its CAS number 2229152-83-2 to ensure accurate identification in global chemical markets. Current pricing trends and availability can vary based on purity requirements and order quantities.

Quality control is paramount when working with 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the compound's purity and identity. Researchers looking for "CAS 2229152-83-2 characterization" or "benzothiophene derivative analysis" will find these techniques essential for their work.

Storage and handling of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when necessary, protected from light and moisture. These storage conditions help maintain the stability of this organic aldehyde compound over extended periods.

Future research directions for 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal may explore its potential in new therapeutic areas or advanced material applications. The growing interest in "heterocyclic compound development" and "pharmaceutical intermediates" suggests that this compound will continue to attract attention from both academic and industrial researchers.

For those seeking additional information about 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanal (CAS No. 2229152-83-2), consulting specialized chemical databases, patent literature, or scientific publications can provide deeper insights into its properties and applications. The compound's unique structure and reactivity make it a valuable asset in modern chemical research and development.

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